(R)-N-((S)-(4-(tert-Butyl)phenyl)(2-(diphenylphosphanyl)phenyl)methyl)-2-methylpropane-2-sulfinamide (R)-N-((S)-(4-(tert-Butyl)phenyl)(2-(diphenylphosphanyl)phenyl)methyl)-2-methylpropane-2-sulfinamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC18282814
InChI: InChI=1S/C33H38NOPS/c1-32(2,3)26-23-21-25(22-24-26)31(34-37(35)33(4,5)6)29-19-13-14-20-30(29)36(27-15-9-7-10-16-27)28-17-11-8-12-18-28/h7-24,31,34H,1-6H3/t31-,37?/m0/s1
SMILES:
Molecular Formula: C33H38NOPS
Molecular Weight: 527.7 g/mol

(R)-N-((S)-(4-(tert-Butyl)phenyl)(2-(diphenylphosphanyl)phenyl)methyl)-2-methylpropane-2-sulfinamide

CAS No.:

Cat. No.: VC18282814

Molecular Formula: C33H38NOPS

Molecular Weight: 527.7 g/mol

* For research use only. Not for human or veterinary use.

(R)-N-((S)-(4-(tert-Butyl)phenyl)(2-(diphenylphosphanyl)phenyl)methyl)-2-methylpropane-2-sulfinamide -

Specification

Molecular Formula C33H38NOPS
Molecular Weight 527.7 g/mol
IUPAC Name N-[(S)-(4-tert-butylphenyl)-(2-diphenylphosphanylphenyl)methyl]-2-methylpropane-2-sulfinamide
Standard InChI InChI=1S/C33H38NOPS/c1-32(2,3)26-23-21-25(22-24-26)31(34-37(35)33(4,5)6)29-19-13-14-20-30(29)36(27-15-9-7-10-16-27)28-17-11-8-12-18-28/h7-24,31,34H,1-6H3/t31-,37?/m0/s1
Standard InChI Key DLBHPNHATQGLBQ-RKBNTCOGSA-N
Isomeric SMILES CC(C)(C)C1=CC=C(C=C1)[C@@H](C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)NS(=O)C(C)(C)C
Canonical SMILES CC(C)(C)C1=CC=C(C=C1)C(C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)NS(=O)C(C)(C)C

Introduction

Molecular Architecture and Stereochemical Features

The compound’s structure integrates three critical elements:

  • A 2-methylpropane-2-sulfinamide core, derived from tert-butanesulfinamide, a well-established chiral auxiliary in asymmetric amine synthesis .

  • A 4-(tert-butyl)phenyl group, which introduces steric bulk to modulate substrate approach in catalytic cycles.

  • A 2-(diphenylphosphanyl)phenyl moiety, providing a strong σ-donor ligand for transition metal coordination.

The stereochemical configuration is explicitly defined by the (R) designation at the sulfinamide sulfur and the (S) configuration at the benzylic carbon, creating a diastereomeric ligand framework. This dual stereogenic center arrangement enables precise control over metal coordination geometry, as demonstrated in related Ming-Phos ligands that employ similar sulfinamide-phosphine hybrids .

Table 1: Key Molecular Properties

PropertyValueSource
CAS NumberVC18282814
Molecular FormulaC₃₃H₃₈NOPS
Molecular Weight527.7 g/mol
Chiral Centers2 (Sulfur: R; Benzylic: S)
Key Functional GroupsSulfinamide, Phosphine

Synthesis and Scalability

The synthesis of this ligand follows a modular strategy, combining established methodologies for sulfinamide and phosphine construction:

Step 1: Preparation of tert-Butanesulfinamide Precursor
Enantiopure tert-butanesulfinamide is synthesized via enantioselective oxidation of di-tert-butyl disulfide using a vanadyl acetylacetonate catalyst with a chiral aminoindanol-derived ligand . This method achieves >99% enantiomeric excess (ee), critical for downstream stereochemical fidelity.

Catalytic Applications in Asymmetric Synthesis

The ligand’s hybrid design enables its use in dual activation modes:

  • Sulfinamide: Directs substrate approach via non-covalent interactions (e.g., hydrogen bonding)

  • Phosphine: Coordinates to transition metals (Au, Ag, Cu) to form chiral catalytic centers

Gold-Catalyzed Cycloadditions

In gold(I)-catalyzed [2+2] cycloadditions of enynones with nitrones, analogous Ming-Phos ligands achieve 90–95% ee and >20:1 diastereomeric ratios . The tert-butyl group in the 4-position of the phenyl ring is postulated to shield one face of the metal center, enforcing axial chirality in the transition state.

Silver-Mediated [3+2] Cyclizations

For silver-catalyzed reactions between azomethine ylides and maleimides, related ligands with 3,5-bis(trifluoromethyl)phenyl substituents afford 94–98% ee . The electron-withdrawing CF₃ groups enhance ligand-metal electron transfer, a feature potentially replicable through the tert-butyl group’s inductive effects in this compound.

Table 2: Comparative Catalytic Performance

Reaction TypeSubstrate PairYield (%)ee (%)Source
Au(I)-Catalyzed [2+2]2-(1-Alkynyl)alk-2-en-1-ones85–9290–95
Ag(I)-Mediated [3+2]Azomethine ylides88–9494–98

Industrial and Pharmaceutical Relevance

The ligand’s modular synthesis and high enantioselectivity make it valuable for:

  • APIs Synthesis: Production of chiral amines in drugs like cetirizine, where ee directly correlates with therapeutic efficacy .

  • Agrochemicals: Enantioselective synthesis of herbicides with reduced ecotoxicity through chirality-dependent mode of action .

Future Directions and Challenges

  • Computational Modeling: DFT studies could map the ligand’s conformational landscape during catalysis.

  • Solvent Engineering: Adapting AIAC principles to this ligand might enable enantioselectivity reversal via solvent composition .

  • Heterogenization: Immobilization on mesoporous supports could facilitate catalyst recycling without ee erosion.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator